1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 1-(hydroxymethyl)-4-propan-2-ylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H20O2/c1-9(2)10-3-5-11(7-12,8-13)6-4-10/h7,9-10,13H,3-6,8H2,1-2H3
• InChI Key: VVVZXWRHJAYPEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)(CO)C=O

Description

1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde (C₁₁H₂₀O₂) is a cyclohexane derivative featuring a hydroxymethyl (-CH₂OH) group and an aldehyde (-CHO) at position 1, along with an isopropyl (-CH(CH₃)₂) group at position 4. The hydroxymethyl group enhances hydrogen-bonding capacity and solubility in polar solvents, while the aldehyde enables nucleophilic addition reactions. The isopropyl group contributes steric bulk and hydrophobicity, influencing interactions in synthetic or biological systems .

Preparation Methods

The synthesis of 1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of cyclohexanone with isopropylmagnesium bromide to form 4-(propan-2-yl)cyclohexanone. This intermediate is then subjected to a formylation reaction using formaldehyde and a suitable catalyst to yield the desired compound. Industrial production methods often involve optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxymethyl group can undergo nucleophilic substitution reactions with halides or other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and controlled temperatures. Major products formed from these reactions include carboxylic acids, primary alcohols, and substituted derivatives.

Scientific Research Applications

1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block in the development of new chemical compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is utilized in the production of fragrances, flavors, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their activity. The hydroxymethyl group can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s overall reactivity and biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features, molecular properties, and applications of 1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde with its analogs:

Compound Name	Molecular Formula	Functional Groups	Molecular Weight (g/mol)	Key Features
1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde	C₁₁H₂₀O₂	Aldehyde, hydroxymethyl, isopropyl	184.28	High polarity due to -CH₂OH; versatile in H-bonding and oxidation reactions
1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde	C₁₀H₁₇ClO	Aldehyde, chloromethyl, isopropyl	188.69	Reactive Cl site for nucleophilic substitution; used in medicinal chemistry
1-Methyl-4-(propan-2-yl)cyclohexane-1-carbaldehyde	C₁₁H₂₀O	Aldehyde, methyl, isopropyl	168.28	Reduced steric hindrance; hydrophobic; fragrance applications
4-(Propan-2-yl)cyclohexane-1-carbaldehyde	C₁₀H₁₆O	Aldehyde, isopropyl	152.24	Simpler structure; used in organic synthesis and biochemical studies
1-(Hydroxymethyl)-4-methylcyclohexane-1-carbaldehyde	C₉H₁₄O₂	Aldehyde, hydroxymethyl, methyl	154.21	Smaller substituent (methyl) enhances solubility; intermediate in drug design
4-Methoxycyclohexane-1-carbaldehyde	C₈H₁₂O₂	Aldehyde, methoxy	142.18	Electron-donating methoxy group; antimicrobial properties

Biological Activity

1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde, also known by its CAS number 1934575-95-7, is a compound of interest due to its potential biological activities. This article reviews the available literature on its biological effects, including antioxidant and antimicrobial properties, along with relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of 1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde is $C_{11}H_{20}O_2$, with a molecular weight of 184.28 g/mol. Its structure features a cyclohexane ring substituted with a hydroxymethyl group and a propan-2-yl group, contributing to its unique biological activities.

Antioxidant Activity

Research has demonstrated that compounds similar to 1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde exhibit significant antioxidant properties. Antioxidants are crucial in neutralizing free radicals, which can cause cellular damage.

Key Findings:

• A study evaluated the antioxidant capacity using DPPH and ABTS assays, revealing that certain derivatives showed IC50 values indicating potent radical scavenging abilities .
• The antioxidant activity of related compounds was measured, with results showing varying effectiveness depending on extraction methods and conditions used .

Compound	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)
Related Compound A	29.07	165.5
Related Compound B	28.08	2402.95

Antimicrobial Activity

The antimicrobial properties of 1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde have been investigated in various studies. Antimicrobial agents are essential for combating infections caused by bacteria and fungi.

Key Findings:

• In vitro studies have shown that the compound exhibits inhibitory effects against several bacterial strains, suggesting potential applications in pharmaceuticals .
• The effectiveness of the compound against specific pathogens was assessed through minimum inhibitory concentration (MIC) tests, indicating its potential as an antimicrobial agent.

Pathogen	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Case Studies

Several case studies have explored the biological activities of compounds related to or derived from 1-(Hydroxymethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde:

• Case Study on Antioxidant Properties : A study conducted on a series of cyclohexane derivatives highlighted their ability to scavenge free radicals effectively, with implications for developing antioxidant supplements.
• Case Study on Antimicrobial Efficacy : Another investigation focused on the antimicrobial activity of various aldehydes, including derivatives of cyclohexane compounds, demonstrating their effectiveness against resistant strains of bacteria.